Cas no 12217-35-5 (Acid Red 118)

• Product Name: Acid Red 118
• CAS No: 12217-35-5
• MF: C₂₅H₂₄N₄O₆S₂
• MW: 540.611263275146
• CID: 86707
• PubChem ID: 166164
• Update Time: 2025-04-18

Acid Red 118 Chemical and Physical Properties

Names and Identifiers

• Acid Red 118
• (6E)-5-(2-{3-[ethyl(phenyl)sulfamoyl]-4-methylphenyl}hydrazino)-6-imino-4-oxo-4,6-dihydronaphthalene-2-sulfonic acid
• 6-amino-5-[3-(ethyl-phenyl-sulfamoyl)-4-methyl-phenyl]azo-4-hydroxy-naphthalene-2-sulfonic acid
• C.I. Acid Red 118
• 83027-46-7
• DTXSID201317840
• 6-amino-5-[[3-[(ethylphenylamino)sulphonyl]-4-methylphenyl]azo]-4-hydroxynaphthalene-2-sulphonic acid
• 5-(2-{3-[Ethyl(phenyl)sulfamoyl]-4-methylphenyl}hydrazinyl)-6-imino-4-oxo-4,6-dihydronaphthalene-2-sulfonic acid
• 12217-35-5
• NS00020943
• 2-Naphthalenesulfonic acid, 6-amino-5-((3-((ethylphenylamino)sulfonyl)-4-methylphenyl)azo)-4-hydroxy-
• 6-amino-5-[[3-[ethyl(phenyl)sulfamoyl]-4-methylphenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonic acid
• EINECS 280-149-8
• DTXSID70924103
• 6-Amino-5-((3-((ethylphenylamino)sulphonyl)-4-methylphenyl)azo)-4-hydroxynaphthalene-2-sulphonic acid

• Inchi： 1S/C25H24N4O6S2/c1-3-29(19-7-5-4-6-8-19)36(31,32)23-14-18(11-9-16(23)2)27-28-25-21(26)12-10-17-13-20(37(33,34)35)15-22(30)24(17)25/h4-15,30H,3,26H2,1-2H3,(H,33,34,35)/b28-27+
• InChI Key： JQNSWTWZESAPPA-BYYHNAKLSA-N
• SMILES： S(C1C=C(C=CC=1C)/N=N/C1=C(C=CC2=CC(=CC(=C21)O)S(=O)(=O)O)N)(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 540.11392
• Monoisotopic Mass: 540.113726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174
• Surface Charge: 0
• Tautomer Count: 47
• XLogP3: 3.5

Experimental Properties

• Density: 1.45
• Refractive Index: 1.681
• PSA: 162.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates